Shoyuflavone A

• CAS RN: 190712-87-9
• Molecular Formula: C19H14O9
• Molecular Weight: 386.3 g/mol
• IUPAC Name: 2-hydroxy-3-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxybutanedioic acid
• InChI: InChI=1S/C19H14O9/c20-10-3-1-9(2-4-10)13-8-27-14-7-11(5-6-12(14)15(13)21)28-17(19(25)26)16(22)18(23)24/h1-8,16-17,20,22H,(H,23,24)(H,25,26)
• InChI Key: BZUOOSAINABLAK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C3)OC(C(C(=O)O)O)C(=O)O)O
• melting_point: 212-218°C
• physical_description: Solid
• synonyms: shoyuflavone A; shoyuflavone-A

Description

Shoyuflavone a belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Shoyuflavone a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, shoyuflavone a is primarily located in the cytoplasm. Outside of the human body, shoyuflavone a can be found in herbs and spices. This makes shoyuflavone a a potential biomarker for the consumption of this food product.

Scientific Research Applications

Enzymatic Formation and Mechanism

• Shoyuflavone A, derived from genistein and tartaric acid, is produced by certain Aspergillus fungi during soy sauce fermentation. The enzymatic mechanism involves the transformation of genistein into shoyuflavone B, suggesting a unique bioactive formation process in fermented foods (Kinoshita, Murakami, & Aishima, 2000).

Isoflavones in Disease Prevention

• Isoflavones, including shoyuflavone A, have been extensively studied for their potential in disease prevention. They have shown promise in reducing risks associated with hormonal cancers and cardiovascular diseases, due to their estrogenic and antiestrogenic effects (Pabich & Materska, 2019).

Role in Cognitive Function

• Studies on isoflavones, a group that includes shoyuflavone A, have investigated their impact on cognitive function, particularly in postmenopausal women. While some findings indicate potential benefits in cognitive performance, more research is needed for conclusive evidence (Kritz-Silverstein, von Mühlen, Barrett-Connor, & Bressel, 2003).

Isoflavones and Bone Health

• Isoflavones, like shoyuflavone A, have been explored for their effects on bone health. They may play a role in preventing osteoporosis, especially in postmenopausal women, by influencing bone density and formation markers (Atkinson, Compston, Day, Dowsett, & Bingham, 2004).

Antioxidant Properties

• Research suggests that isoflavones, including shoyuflavone A, exhibit significant antioxidant activities. Their ability to protect against oxidative stress could be relevant for various health applications (Rüfer & Kulling, 2006).

Modulation of Immune Function

• Isoflavones may modulate immune function, particularly in postmenopausal women. Their impact on B cell populations and DNA protection could have important implications for immune health (Ryan-Borchers, Park, Chew, McGuire, Fournier, & Beerman, 2006).